Cas no 1806429-90-2 (Methyl 2-formylbenzo[d]oxazole-6-carboxylate)

• Product Name: Methyl 2-formylbenzo[d]oxazole-6-carboxylate
• CAS No: 1806429-90-2
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• CID: 4817958
• Update Time: 2025-10-29

Methyl 2-formylbenzo[d]oxazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-formylbenzo[d]oxazole-6-carboxylate

• Inchi： 1S/C10H7NO4/c1-14-10(13)6-2-3-7-8(4-6)15-9(5-12)11-7/h2-5H,1H3
• InChI Key： NXBAULBQQMYOPF-UHFFFAOYSA-N
• SMILES： O1C(C=O)=NC2C=CC(C(=O)OC)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• XLogP3: 1.4
• Topological Polar Surface Area: 69.4

Additional information on Methyl 2-formylbenzo[d]oxazole-6-carboxylate

Methyl 2-formylbenzo[d]oxazole-6-carboxylate (CAS No. 1806429-90-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-formylbenzo[d]oxazole-6-carboxylate (CAS No. 1806429-90-2) is a versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its unique benzo[d]oxazole core structure, serves as a crucial building block for the development of various therapeutic agents. Its molecular formula and structural properties make it an invaluable asset in the synthesis of complex molecules, particularly those targeting neurological and inflammatory disorders.

The benzo[d]oxazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of a formyl group at the 2-position and a carboxylate ester at the 6-position enhances its reactivity, making it an excellent candidate for further functionalization. This reactivity has been leveraged in recent years to develop novel compounds with potential therapeutic applications.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors for neurological disorders. Methyl 2-formylbenzo[d]oxazole-6-carboxylate has emerged as a key intermediate in the synthesis of such inhibitors. For instance, studies have demonstrated its utility in the preparation of compounds that modulate neurotransmitter receptors, such as serotonin and dopamine receptors. These modulators have shown promise in preclinical models for conditions like depression, anxiety, and Parkinson's disease.

The compound's structural features also make it a valuable tool in the fight against inflammation. Inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease, are characterized by the dysregulation of various signaling pathways. Methyl 2-formylbenzo[d]oxazole-6-carboxylate has been incorporated into molecules designed to inhibit key inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Preliminary studies have indicated that derivatives of this compound exhibit potent anti-inflammatory properties without significant side effects.

Advances in synthetic methodologies have further enhanced the utility of Methyl 2-formylbenzo[d]oxazole-6-carboxylate. Modern techniques such as flow chemistry and catalytic asymmetric synthesis have enabled more efficient and scalable production of this intermediate. These advancements not only improve cost-effectiveness but also allow for greater access to researchers worldwide. The ability to produce high-purity batches of this compound is crucial for ensuring the efficacy and safety of derivative drugs.

The role of computational chemistry in drug discovery has also played a significant role in optimizing the use of Methyl 2-formylbenzo[d]oxazole-6-carboxylate. Molecular modeling and virtual screening techniques have been employed to identify optimal derivatives with enhanced binding affinity and selectivity. This computational approach has accelerated the drug discovery process, allowing researchers to rapidly screen large libraries of compounds for potential therapeutic candidates.

In conclusion, Methyl 2-formylbenzo[d]oxazole-6-carboxylate (CAS No. 1806429-90-2) is a multifaceted intermediate with broad applications in pharmaceutical research. Its unique structural properties make it an indispensable tool for synthesizing novel therapeutic agents targeting neurological and inflammatory disorders. With ongoing advancements in synthetic chemistry and computational methods, the potential uses of this compound are likely to expand further, contributing significantly to the development of next-generation pharmaceuticals.